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Compound of Interest

Compound Name: 9-Bromo-10-phenylanthracene

Cat. No.: B179275

9-Bromo-10-phenylanthracene: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Bromo-10-phenylanthracene is a polycyclic aromatic hydrocarbon (PAH) that has garnered
significant attention in the fields of materials science and organic synthesis. Its rigid, planar
anthracene core, functionalized with a reactive bromine atom and a sterically bulky phenyl
group, imparts a unique combination of photophysical and chemical properties. This technical
guide provides an in-depth overview of the physical and chemical characteristics of 9-Bromo-
10-phenylanthracene, its synthesis, and its applications, with a focus on providing practical
information for researchers and developers.

Chemical and Physical Properties

9-Bromo-10-phenylanthracene is a pale yellow crystalline solid at room temperature. Its core
structure consists of a tricyclic aromatic anthracene system, with a bromine atom at the 9-
position and a phenyl group at the 10-position. This substitution pattern breaks the symmetry of
the anthracene core, influencing its electronic and steric properties.

Physical Properties
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A summary of the key physical properties of 9-Bromo-10-phenylanthracene is presented in
the table below.

Property Value Reference(s)
CAS Number 23674-20-6 [1][2]
Molecular Formula C20H13Br [1]12]
Molecular Weight 333.22 g/mol [11[2]
Appearance Pale yellow powder/crystals [11[3]

Melting Point 154-155 °C [1][3]

Boiling Point 449.7 £ 14.0 °C (Predicted) [1]

Insoluble in water. Soluble in
hot toluene,

Solubility dimethylformamide, [1]
chloroform, and slightly soluble

in methanol.

Spectroscopic Properties

The spectroscopic signature of 9-Bromo-10-phenylanthracene is crucial for its identification
and characterization.
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Spectrum

Data

Reference(s)

1H NMR (500 MHz, CDCls)

58.67 —8.61 (m, 2H), 7.71 -
7.65 (m, 2H), 7.64 — 7.56 (m,
5H), 7.45 — 7.37 (m, 4H)

[1]3]

Mass Spectrometry (EI-MS)

m/z: Calculated for C20H13Br:
333.22. Found [M+]: 332.30

[1]3]

UV-Vis Absorption

Data not explicitly found for 9-
Bromo-10-phenylanthracene.
The parent compound, 9-
bromoanthracene, exhibits
absorption maxima around 370

nm.

[4]

Fluorescence Emission

Data not explicitly found for 9-
Bromo-10-phenylanthracene.
The parent compound, 9-
bromoanthracene, exhibits
fluorescence emission with

excitation at 370 nm.

[4]

Experimental Protocols
Synthesis of 9-Bromo-10-phenylanthracene

9-Bromo-10-phenylanthracene is typically synthesized via the bromination of 9-

phenylanthracene using N-bromosuccinimide (NBS).[1][3]

Reaction:
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9-Phenylanthracene

Reacts with

N-Bromosuccinimide (NBS)
Solvent
Chloroform (CHCIs)

9-Bromo-10-phenylanthracene

Condition

Click to download full resolution via product page

Synthesis of 9-Bromo-10-phenylanthracene.

Detailed Protocol:

Dissolution: Dissolve 9-phenylanthracene (1.0 eq) in chloroform (CHCI3).[1][3]
Addition of Brominating Agent: Add N-bromosuccinimide (NBS) (1.2 eq) to the solution.[1][3]
Reaction: Heat the mixture to 60 °C and stir under a nitrogen atmosphere for 2 hours.[1][3]

Work-up: After cooling to room temperature, wash the reaction mixture with water. Extract
the aqueous layer with dichloromethane (CH2Cl2).[1][3]

Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium
sulfate (MgSOa), filter, and concentrate under reduced pressure using a rotary evaporator.[1]

[3]

Purification: Recrystallize the crude product from methanol to obtain 9-Bromo-10-
phenylanthracene as a green-yellow powder.[1][3] A more detailed recrystallization may
involve dissolving the crude solid in a minimum amount of hot methanol and allowing it to
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cool slowly to room temperature, followed by further cooling in an ice bath to maximize
crystal formation. The crystals are then collected by vacuum filtration and washed with a
small amount of cold methanol.

Chemical Reactivity and Applications

The presence of the bromine atom makes 9-Bromo-10-phenylanthracene a versatile building
block in organic synthesis, particularly in cross-coupling reactions.

Suzuki-Miyaura Coupling

9-Bromo-10-phenylanthracene readily participates in palladium-catalyzed Suzuki-Miyaura
coupling reactions to form new carbon-carbon bonds. This is a powerful method for the
synthesis of more complex, functionalized anthracene derivatives.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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